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Compound of Interest

Compound Name: Vital red

Cat. No.: B1204678 Get Quote

For researchers and scientists utilizing Vital Red, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. Adherence to established

protocols minimizes risks and ensures compliance with regulatory standards. This guide

provides essential, step-by-step information for the safe handling and disposal of Vital Red
solutions.

Immediate Safety and Handling Precautions
Before beginning any procedure involving Vital Red, it is imperative to be familiar with the

necessary safety measures.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses or goggles. If contact lenses are worn, they

should be removed before handling.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: In case of vapor or aerosol generation, use a NIOSH/MSHA

approved respirator.[2]

In Case of Exposure:
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Eyes: Immediately flush with plenty of water for at least 15 minutes, making sure to lift the

upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin: Flush the affected skin with copious amounts of water for at least 15 minutes and

remove any contaminated clothing.[1]

Ingestion: Contact a medical doctor or poison control center immediately. Do not induce

vomiting.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult or has stopped,

provide artificial respiration or oxygen.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

affected area.

Small Spills: For water-soluble solutions, dilute the spill with water and mop it up.

Alternatively, absorb the spill with an inert dry material such as sand, earth, or vermiculite,

and place it in a designated waste disposal container.[1]

Large Spills: If there is no risk, stop the leak. Move containers away from the spill area and

take measures to prevent the spill from entering sewers or water courses. Contain the

spillage using non-combustible, absorbent material and dispose of it according to local

regulations.[1]

Disposal Protocol for Vital Red Waste
Unused Vital Red product should be disposed of as regulated hazardous waste. All disposal

methods must be in accordance with federal, state, and local regulations.[1]

Step-by-Step Disposal Procedure:

Segregation: At the point of generation, segregate waste contaminated with Vital Red into

properly labeled, leak-proof containers. These containers should be clearly marked with the

universal biohazard symbol and the words "Biohazardous Waste."

Containment:
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Liquid Waste: Liquid waste containing Vital Red can be chemically decontaminated. One

common method is to treat the waste with a 10-fold dilution of household bleach (a 1:10

bleach to waste ratio) for a minimum of 30 minutes before drain disposal, followed by

flushing with a large volume of water.[3] However, always verify that this method is

permitted by your institution and local regulations.

Solid Waste: Items such as contaminated gloves, paper towels, and absorbent materials

should be placed in a designated red biohazard bag.[3]

Packaging: Ensure that waste containers are securely sealed to prevent leakage. If

necessary, double-bag solid waste to ensure containment.[3]

Storage: Store the contained waste in a designated, secure area away from general

laboratory traffic. This area should be clearly marked as a biohazardous waste storage area.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed and certified waste management contractor.

Chemical and Physical Properties
Below is a summary of the key chemical and physical properties of Vital Red.

Property Value

CAS Number 574-65-2[4][5]

Molecular Formula C34H25N6Na3O9S3[5]

Molecular Weight 826.76 g/mol [5]

Appearance Cherry-red crystals[5]

Solubility Soluble in water[4][5]

Absorption Maximum 500 nm (in aqueous solution)[4][5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Vital Red
waste.
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Vital Red Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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